Cas no 7324-53-0 (1,2-Propanediol, 3,3'-[1,3-phenylenebis(oxy)]bis-)

• Product Name: 1,2-Propanediol, 3,3'-[1,3-phenylenebis(oxy)]bis-
• CAS No: 7324-53-0
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 530904
• PubChem ID: 68738846
• Update Time: 2025-04-19

1,2-Propanediol, 3,3'-[1,3-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3,3'-[1,3-phenylenebis(oxy)]bis-
• 3-[3-(2,3-dihydroxypropoxy)phenoxy]propane-1,2-diol
• 3,3'-[1,3-Phenylenebis(oxy)]di(propane-1,2-diol)
• SCHEMBL3671328
• 7324-53-0
• DTXSID40738931

• Inchi： 1S/C12H18O6/c13-5-9(15)7-17-11-2-1-3-12(4-11)18-8-10(16)6-14/h1-4,9-10,13-16H,5-8H2
• InChI Key： PKNQCLIOQMEQOR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OCC(CO)O)CC(CO)O

Computed Properties

• Exact Mass: 258.11033829g/mol
• Monoisotopic Mass: 258.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.4Ų